Cas no 109-97-7 (Pyrrole)

Pyrrole structure
Pyrrole structure
Pyrrole
109-97-7
C4H5N
67.09
MFCD00005216
35592
8027

Pyrrole Properties

Names and Identifiers

    • 1H-PYRROLE
    • AZOLE
    • DIVINYLENIMINE
    • FEMA 3386
    • FEMA NUMBER 3386
    • IMIDOLE
    • PYRROLE
    • 1-Aza-2,4-cyclopentadiene
    • Divinyleneimine
    • Monopyrrole
    • Parzate
    • Pyrrhol
    • Pyrrol Pyrroline
    • PYRROLE PHARMA GRADE
    • PYRROLE,REAGENT ACETYL PYRROLE, 2-(SG)
    • Azole,Divinylenimine,Imidole
    • Pyrrol
    • Pyrroline
    • 4-methyl(di-pyrrol-2-yl-methtyl)pyridinium iodide
    • +Expand
    • MFCD00005216
    • KAESVJOAVNADME-UHFFFAOYSA-N
    • 1S/C4H5N/c1-2-4-5-3-1/h1-5H
    • C1=CNC=C1
    • 1159

Computed Properties

  • 67.04220
  • 1
  • 1
  • 0
  • 67.042199
  • 5
  • 22.8
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • nothing
  • 0
  • 15.8

Experimental Properties

  • 1.01470
  • 15.79000
  • 8014
  • n20/D 1.508(lit.)
  • 60 g/L (20 ºC)
  • 131 °C(lit.)
  • −23 °C (lit.)
  • Fahrenheit: 96.8 ° f < br / > Celsius: 36 ° C < br / >
  • 3386
  • 60g/l
  • Colorless liquid with special smell.
  • >6 (10g/l, H2O, 20℃)
  • Stable. Incompatible with strong acids, strong oxidizing agents. Combustible.
  • It is miscible with alcohol, ether and other organic solvents. It can dissolve a variety of organic substances.
  • Air & Light Sensitive
  • 15(at 25℃)
  • 0.967 g/mL at 25 °C(lit.)

Pyrrole Security Information

Pyrrole Customs Data

  • 2933990090
  • China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Pyrrole Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 250 h
Reference
Catalytic pyrolysis of lignin over hierarchical HZSM 5 zeolites prepared by post-treatment with alkaline solutions
Tang, Songshan; et al, Journal of Analytical and Applied Pyrolysis, 2019, 137, 86-95

Synthetic Circuit 2

Reaction Conditions
1.1 Catalysts: Silica Solvents: Methanol ;  500 °C
Reference
Analytical pyrolysis of polyethyleneimines
Coralli, Irene; et al, Journal of Analytical and Applied Pyrolysis, 2023, 169,

Pyrrole Raw materials

Pyrrole Preparation Products

109-97-7 (Pyrrole) Related Products